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For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the ballistic performance of polydicyclopentadiene (pDCPD)

composites against leading alternatives such as aramid fibers (e.g., Kevlar®) and ultra-high

molecular weight polyethylene (UHMWPE, e.g., Dyneema®). The information is supported by

experimental data to inform material selection for advanced protective applications.

Polydicyclopentadiene (pDCPD) is emerging as a compelling thermoset polymer matrix for

composite materials, demonstrating exceptional impact resistance and a unique combination of

properties that distinguish it from traditional materials used in ballistic applications. Recent

studies have highlighted its potential to provide robust protection while offering advantages in

certain environmental conditions.

Superior Performance Across a Broad Temperature
Range
A significant advantage of pDCPD is its consistent and superior ballistic performance over a

wide temperature range, from -55 to 75 °C.[1][2] This is in contrast to typical highly crosslinked

epoxy networks, which can become brittle at low temperatures.[1][2] This characteristic makes

pDCPD a reliable material for applications in environments with fluctuating temperatures.
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pDCPD composites exhibit the potential to circumvent the common trade-off between structural

integrity and energy dissipation often encountered with conventional crosslinked polymers.[1]

[2] The material shows a remarkable 300–400% improvement in ballistic energy dissipation

compared to structural epoxy resins, as measured by the projectile penetration kinetic energy

(KE50).[1] This superior performance is attributed to its higher fracture toughness and lower

yield stress relative to typical epoxies.[1][2]

Insights into Failure Mechanisms
Molecular dynamics simulations suggest that the impressive ballistic performance of pDCPD
stems from the absence of strong non-covalent interactions and the facile formation of

nanoscale voids, which help to accommodate strain during impact.[1][2] Under ballistic impact,

pDCPD composites absorb energy through significant permanent deformation, including

interlaminar matrix cracking and localized kinking fractures.[3]

Data Presentation: A Comparative Overview
The following tables summarize the quantitative data on the ballistic performance of pDCPD,

aramid (Kevlar®), and UHMWPE (Dyneema®) composites based on available experimental

findings. It is important to note that the data is collated from different studies with varying

experimental conditions.
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Material
System

Projectile V50 (m/s)
Areal Density (
kg/m ²)

Source

pDCPD

Composite
Not Specified

Data Not

Available
Not Specified

Kevlar®/Epoxy 9mm FMJ ~312 Not Specified [4]

Kevlar®/PU 9mm FMJ
Higher than

Kevlar/Epoxy
Not Specified [5]

UHMWPE

(Dyneema®

SB21)

1.1g FSP Not Specified Varied [6]

UHMWPE

(Dyneema®

SB117)

1.1g FSP
Higher than

SB21
Varied [6]

Kevlar®/UHMW

PE Hybrid

0.38 LRN &

0.357 SJSP
Not Specified Not Specified [7]

Material
System

Projectile
Energy
Absorption (J)

Target
Thickness
(mm)

Source

pDCPD Not Specified
300-400% >

Epoxy
Not Specified [1]

Ramie/Epoxy +

0.5% Graphene

Oxide

Not Specified 130.3 Not Specified [8]

Kevlar®/Epoxy Not Specified
Data Not

Available
Not Specified

UHMWPE/Alumi

num Honeycomb
9mm

Specific Energy

Absorption: 26-

34 J·cm/g

Not Specified [9]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/283541429_Ballistic_impact_response_of_KevlarR_reinforced_thermoplastic_composite_armors
https://www.mdpi.com/2079-6439/13/8/106
https://www.researchgate.net/figure/V50-for-11-gr-FSP-and-Eabs-versus-areal-density-of-corner-stitched-packs-of_fig27_292147035
https://www.researchgate.net/figure/V50-for-11-gr-FSP-and-Eabs-versus-areal-density-of-corner-stitched-packs-of_fig27_292147035
https://orbit.dtu.dk/files/390994737/1-s2.0-S0264127525001261-main.pdf
https://www.researchgate.net/publication/274838582_Overcoming_the_structural_versus_energy_dissipation_trade-off_in_highly_crosslinked_polymer_networks_Ultrahigh_strain_rate_response_in_polydicyclopentadiene
https://www.researchgate.net/figure/Energy-absorption-in-ballistic-tests-of-different-composite-materials_tbl1_346994114
https://dpi-proceedings.com/index.php/ballistics32/article/view/36193
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material
System

Projectile
Back-Face
Signature
(BFS) (mm)

Standard Source

pDCPD/Aramid

Fabric
.44 Magnum Not Specified Not Specified [10]

Kevlar® LFT

SB1 (24 layers)
9mm FMJ 23.11 (average) NIJ 0101.06 [11]

UHMWPE Hybrid Not Specified

30% reduction

with carbon fiber

layers

Not Specified [12]

Note: The V50 ballistic limit is the velocity at which a projectile has a 50% probability of

penetrating the armor. Energy absorption indicates the amount of kinetic energy the material

can dissipate upon impact. Back-face signature (BFS) is the depth of indentation on the back of

the armor after a non-perforating impact, with the NIJ standard limit being 44mm.[13]

Experimental Protocols
The ballistic performance data cited in this guide are primarily based on standardized testing

methodologies, including those established by the National Institute of Justice (NIJ) and NATO

(STANAG).

V50 Ballistic Limit Testing (Based on STANAG 2920)
This test determines the velocity at which there is a 50% probability of a projectile penetrating

the target.

Projectile: Fragment Simulating Projectiles (FSPs) of a specified mass and caliber are used.

Target: The composite panel is securely mounted in a fixture.

Velocity Measurement: A chronograph system is used to measure the velocity of each

projectile before impact.
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Procedure: A series of shots are fired at varying velocities. The outcome of each shot

(penetration or no penetration) is recorded.

V50 Calculation: The V50 is calculated as the arithmetic mean of an equal number of the

highest partial penetration velocities and the lowest complete penetration velocities.

Back-Face Signature (BFS) Measurement (Based on NIJ
Standards)
This test measures the deformation on the rear face of the armor upon a non-perforating

impact.

Backing Material: The armor panel is placed in front of a block of backing material, typically

Roma Plastilina No. 1 clay, which has been conditioned to a specific consistency.

Projectile and Velocity: A specific type of ammunition is fired at a designated velocity.

Impact: The projectile impacts the armor, and if it does not perforate, it creates an indentation

in the clay backing.

Measurement: The depth of the indentation (BFS) in the clay is measured using a caliper.

The maximum allowable BFS under NIJ Standard-0101.06 is 44 mm.[13]

Visualizing Ballistic Impact on pDCPD Composites
The following diagrams illustrate the experimental workflow for ballistic testing and the logical

progression of energy dissipation and failure mechanisms within pDCPD composites upon

impact.
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Caption: Experimental workflow for ballistic testing of pDCPD composites.
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Caption: Logical flow of energy dissipation and failure in pDCPD composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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